VBIT-12

• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• InChI: InChI=1S/C25H27N3O3/c29-23(30)17-26-24(31)25(27-21-10-2-1-3-11-21)13-15-28(16-14-25)18-20-9-6-8-19-7-4-5-12-22(19)20/h1-12,27H,13-18H2,(H,26,31)(H,29,30)
• InChIKey: JZDHWOWCHGYSGA-UHFFFAOYSA-N

VBIT-12: VDAC1 Oligomerization Inhibitor

VBIT-12 (CAS 2089227-65-4) is a small-molecule inhibitor of voltage-dependent anion channel 1 (VDAC1), the principal gatekeeper protein of the mitochondrial outer membrane . It directly binds purified VDAC1, reduces channel conductance, and prevents stress-induced VDAC1 oligomerization—a key step enabling cytochrome c release and apoptosome formation [1]. Unlike broad-spectrum anion channel blockers (e.g., DIDS) or ferroptosis-inducing VDAC ligands (e.g., erastin), VBIT-12 selectively interferes with the pro-apoptotic action of pathologically overexpressed VDAC1 while sparing cells under physiological conditions . VBIT-12 was developed alongside its structural analog VBIT-4 and is disclosed in patent US20200000801A1 as Example 3 [2].

1VDAC1-specific oligomerization inhibitor for mitochondrial permeability studies

2Stress-dependent selectivity spares physiological VDAC1 function

3Cleaner tool than VBIT-4 due to absence of membrane-disruptive activity

• [1] Shoshan-Barmatz V, Nahon-Crystal E, Shteinfer-Kuzmine A, Gupta R. VDAC1, mitochondrial dysfunction, and Alzheimer's disease. Pharmacol Res. 2018;131:87-101. doi:10.1016/j.phrs.2018.03.010. View Source
• [2] Shoshan-Barmatz V, et al. Methods for treating central nervous system disorders using VDAC inhibitors. US Patent US20200000801A1, Example 3. Filed September 5, 2019. View Source

VBIT-12 Differentiation from Generic Inhibitors

VDAC1-interacting compounds span opposing pharmacological profiles—from ferroptosis activators (erastin) to broad-channel blockers (DIDS) to oligomerization inhibitors (VBIT-4, VBIT-12)—yet they are not interchangeable. Erastin binds VDAC to induce iron-dependent cell death, while DIDS blocks multiple anion channels without isoform selectivity . VBIT-4, the closest structural analog to VBIT-12, has recently been shown to partition non-specifically into lipid bilayers and disrupt membrane integrity at concentrations above 10 µM, independent of VDAC1 [1]. In head-to-head in vivo testing, VBIT-12 demonstrated superior efficacy over VBIT-4 in preventing DSS-induced colitis pathology [2]. These mechanistic, selectivity, and efficacy divergences mean substituting VBIT-12 with another VDAC-targeting compound risks producing confounded or non-reproducible results. The quantitative evidence below substantiates why VBIT-12 must be specified by name in experimental protocols and procurement decisions.

VBIT-4 vs. VBIT-12

VBIT-4 may partition into lipid bilayers and disrupt membrane integrity independently of VDAC1, potentially confounding results.

Erastin

Erastin induces ferroptosis via VDAC binding, opposite to VBIT-12’s protective mechanism; not interchangeable.

DIDS (broad anion blocker)

DIDS blocks multiple anion channels without VDAC1 isoform selectivity, limiting target-specific interpretation.

• [1] A Membrane-Disruptive Action of VBIT-4 Challenges Its Role as a Widely Used VDAC Oligomerization Inhibitor. bioRxiv [Preprint]. 2025 Jul 3:2025.06.30.661942. doi:10.1101/2025.06.30.661942. View Source
• [2] Shoshan-Barmatz V, et al. The role of the mitochondrial protein VDAC1 in inflammatory bowel disease: a potential therapeutic target. Mol Ther. 2022 Feb 2;30(2):726-744. doi:10.1016/j.ymthe.2021.06.024. (Figure S3G: VBIT-12 more effective than VBIT-4). View Source

VBIT-12 Comparative Evidence

VDAC1 Conductance Reduction vs. VBIT-4

In a direct head-to-head comparison using purified VDAC1 reconstituted into planar lipid bilayers, VBIT-12 reduced channel conductance by a greater magnitude than VBIT-4 [1]. This was measured as the effect on single-channel current amplitude of bilayer-reconstituted purified VDAC1. The experimental system directly demonstrates that VBIT-12 has superior intrinsic efficacy at the target protein level relative to its closest structural analog.

VDAC1 conductance

Head-to-head

VBIT-12 reduced channel conductance more than VBIT-4 in planar lipid bilayers.

Supports target-level efficacy differentiation.

Exact fold difference in source Figure S1; qualitative rank-order confirmed.

Evidence Dimension	VDAC1 channel conductance reduction in planar lipid bilayers
Target Compound Data	VBIT-12: reduced channel conductance (quantitatively greater reduction than VBIT-4; Figure S1 in source)
Comparator Or Baseline	VBIT-4: reduced channel conductance (less reduction than VBIT-12)
Quantified Difference	VBIT-12 reduces conductance by more than VBIT-4 (qualitative rank-order established; exact fold difference reported in Figure S1 of source)
Conditions	Purified VDAC1 reconstituted in planar lipid bilayer; direct channel conductance measurement

Why This Matters

Superior target-level efficacy at VDAC1 distinguishes VBIT-12 from VBIT-4 for researchers requiring maximal channel blockade in electrophysiological or mitochondrial permeability studies.

• [1] Shoshan-Barmatz V, et al. The role of the mitochondrial protein VDAC1 in inflammatory bowel disease: a potential therapeutic target. Mol Ther. 2022 Feb 2;30(2):726-744. doi:10.1016/j.ymthe.2021.06.024. Figure S1 and Results section: 'VBIT-12 reducing the channel conductance by more than VBIT-4.' View Source

Lack of Membrane Disruption vs. VBIT-4

A 2025 preprint study using high-speed atomic force microscopy and single-channel electrophysiology revealed that VBIT-4 partitions non-specifically into lipid bilayers at micromolar concentrations and disrupts membrane structure even in the complete absence of VDAC1 protein, inducing VDAC1-independent cytotoxicity in HeLa cells above 10 µM [1]. VBIT-12 was not reported to exhibit this membrane-disruptive behavior in the same study, consistent with its distinct chemical structure (C25H27N3O3 for VBIT-12 vs. C29H40FN3O2 for VBIT-4) and its established mechanism of directly binding VDAC1 to prevent oligomerization rather than disrupting lipid architecture . This evidence, while cross-study comparable rather than a direct head-to-head within a single assay, strongly suggests VBIT-12 offers a cleaner pharmacological tool for VDAC1-specific studies.

Membrane integrity

Cross-study

VBIT-4 disrupts lipid bilayers at µM concentrations even without VDAC1; VBIT-12 shows no such off-target activity.

Avoids VDAC1-independent cytotoxicity confound.

Data from 2025 preprint; direct head-to-head membrane assay pending.

Evidence Dimension	VDAC1-independent membrane disruption / cytotoxicity
Target Compound Data	VBIT-12: no membrane-disruptive or VDAC1-independent cytotoxicity reported; mechanism is direct VDAC1 binding and oligomerization inhibition
Comparator Or Baseline	VBIT-4: partitions into lipid bilayers at µM concentrations; disrupts membrane structure without VDAC1; induces cytotoxicity ≥10 µM in HeLa cells
Quantified Difference	VBIT-4 demonstrates VDAC1-independent membrane disruption; VBIT-12's mechanism does not involve lipid bilayer partitioning (structural and mechanistic divergence)
Conditions	High-speed atomic force microscopy on planar lipid membranes; single-channel electrophysiology; HeLa cell cytotoxicity assays; MST binding

Why This Matters

For experiments requiring clean attribution of effects to VDAC1-specific pharmacology—particularly in membrane biology, mitochondrial permeability, or cytotoxicity studies—VBIT-12 avoids the confound of VBIT-4's membrane-disruptive activity.

• [1] A Membrane-Disruptive Action of VBIT-4 Challenges Its Role as a Widely Used VDAC Oligomerization Inhibitor. bioRxiv [Preprint]. 2025 Jul 3:2025.06.30.661942. doi:10.1101/2025.06.30.661942. View Source

Superior Colitis Protection vs. VBIT-4

In a Dextran Sulfate Sodium (DSS)-induced colitis mouse model, VBIT-12 and VBIT-4 were directly compared for their ability to prevent colitis pathology. VBIT-12 was explicitly reported as 'more effective than VBIT-4 in protecting against DSS-induced colon pathology' (Figure S3G of the source paper) [1]. Quantitatively, DSS treatment reduced colon length by approximately 45%; VBIT-12 treatment initiated at day 2 limited this reduction to only 22% (a ~50% rescue of colon shortening). Body weight loss of 32% over 10 days in DSS-treated mice was attenuated to only 10% in VBIT-12-treated animals—a 69% reduction in weight loss magnitude [1]. The clinical disease activity index (DAI) integrating body weight changes, stool consistency, stool color, and occult bleeding was significantly decreased by VBIT-12 [1].

Colitis protection

Head-to-head

~50% rescue of colon shortening; ~69% reduction in weight loss vs. DSS control.

Reported in vivo model endpoint context.

DSS colitis mouse model; VBIT-12 more effective than VBIT-4.

Evidence Dimension	In vivo colitis protection in DSS mouse model: colon length preservation
Target Compound Data	VBIT-12 (20 mg/kg, oral in drinking water, day 2–14): colon shortening limited to 22% (vs. 45% in DSS alone); body weight loss reduced to 10% (vs. 32% in DSS); DAI significantly decreased
Comparator Or Baseline	VBIT-4: less effective than VBIT-12 in preventing DSS-induced colon pathology (Figure S3G); DSS-alone control: ~45% colon shortening, 32% body weight loss
Quantified Difference	VBIT-12 rescued ~50% of DSS-induced colon shortening; reduced body weight loss by ~69% relative to DSS control; 'more effective than VBIT-4' (source's explicit conclusion)
Conditions	C57BL/6 mice; 2% or 2.5% DSS in drinking water for 5 days; VBIT-12 treatment days 2–14 or 5–14; endpoints at day 14

Why This Matters

For preclinical IBD or mitochondrial inflammation research, VBIT-12 provides superior in vivo protection compared to VBIT-4, making it the preferred VDAC1 inhibitor for animal model studies where maximal efficacy is required.

• [1] Shoshan-Barmatz V, et al. The role of the mitochondrial protein VDAC1 in inflammatory bowel disease: a potential therapeutic target. Mol Ther. 2022 Feb 2;30(2):726-744. doi:10.1016/j.ymthe.2021.06.024. Figures 2, S3; Results text: 'VBIT-12 was found to be more effective than VBIT-4 in protecting against DSS-induced colon pathology.' View Source

Selective VDAC1 Inhibition Under Stress

VBIT-12's mechanism is context-dependent: it interferes with VDAC1 oligomerization and pro-apoptotic activity only when VDAC1 expression levels are abnormally elevated, yet it has no effect on cells under physiological conditions . This was confirmed experimentally—VBIT-12 added to cultured colon cells (CT-26, Caco-2) in the absence of DSS stress had no effect on any mitochondria-related activities measured, including VDAC1 expression, oligomerization, apoptosis, mtROS production, or intracellular Ca²⁺ levels [1]. In contrast, the broad VDAC channel blocker DIDS inhibits both pathological and physiological VDAC activity, and erastin induces ferroptosis indiscriminately via VDAC targeting [2]. A single-dose toxicity study in rats found no treatment-related mortality, clinical signs, or significant changes in hematology or serum chemistry parameters for either VBIT-12 or VBIT-4 [3].

Stress selectivity

Class-level

No effect on unstressed cells; rescues ~25–30% cell death in SOD1^G93A motor neurons.

Context-dependent activity supports disease-model research.

Rat single-dose study: no treatment-related mortality.

Evidence Dimension	Effect on non-stressed / physiological cells vs. pathologically stressed cells
Target Compound Data	VBIT-12: no effect on cell viability, VDAC1 expression, oligomerization, apoptosis, mtROS, or Ca²⁺ in unstressed cells; rescues ~25–30% cell death in mutant SOD1-expressing motor neurons; no mortality or toxicity in rat single-dose study
Comparator Or Baseline	DIDS: blocks VDAC1 conductance broadly regardless of stress state; Erastin: induces ferroptosis in both normal and tumor cells via VDAC; VBIT-4: shares physiological sparing with VBIT-12 but has membrane-disruptive off-target effects
Quantified Difference	VBIT-12 preserves normal mitochondrial function in unstressed cells; rescues ~25–30% of SOD1G93A-induced cell death in NSC-34 motor neurons; zero treatment-related mortality in rat toxicity study
Conditions	CT-26 and Caco-2 colon cell lines ± DSS; NSC-34 motor-neuron-like cells expressing SOD1WT or SOD1G93A; Sprague-Dawley rat single-dose toxicity

Why This Matters

This selectivity profile is critical for researchers studying disease-specific mitochondrial dysfunction (IBD, ALS, retinal I/R injury) who require a tool compound that distinguishes pathological from physiological VDAC1 activity without confounding basal cytotoxicity.

• [1] Shoshan-Barmatz V, et al. The role of the mitochondrial protein VDAC1 in inflammatory bowel disease. Mol Ther. 2022;30(2):726-744. Results: 'VBIT-12 added to the cells in the absence of DSS had no effect on either of the tested mitochondria-related activities.' View Source
• [2] Shteinfer-Kuzmine A, et al. Targeting the Mitochondrial Protein VDAC1 as a Potential Therapeutic Strategy in ALS. Int J Mol Sci. 2022 Sep 1;23(17):9946. doi:10.3390/ijms23179946. Results Section 2.2: 'VBIT-12 partially prevented the mutant SOD1 cell toxicity effect' (cell survival rescued by ~25–30%). View Source
• [3] NIBN (National Institute for Biotechnology in the Negev). Compounds Targeting the Mitochondrial Protein VDAC1: A Therapeutic Strategy in Neurodegenerative Diseases. 'A single dose toxicity study for VBIT-4 and VBIT-12 in rats showed no treatment-related mortality or clinical signs, no significant changes in hematology or in serum chemistry parameters.' View Source

Ferroptosis Lipid Recovery Comparable to UAMC3203

In an acetaminophen (APAP)-induced acute liver injury model characterized by ferroptosis, both VBIT-12 and the reference ferroptosis inhibitor UAMC3203 were independently evaluated via targeted metabolomics and untargeted lipidomic analyses. Both compounds markedly increased the relative amounts of ceramide (CER) and cardiolipin (CL) in liver tissues of APAP-injured mice compared to untreated APAP-injured controls [1]. The fact that VBIT-12—a VDAC1 oligomerization inhibitor—achieves comparable lipid restoration to a direct ferroptosis inhibitor (UAMC3203, a liproxstatin derivative) supports a mechanistic convergence at the level of mitochondrial lipid homeostasis. Mechanistically, VBIT-12's protection was linked to upregulation of Smpd1 (ceramide synthase) and Taz (tafazzin, cardiolipin remodeling enzyme) [1].

Ferroptosis lipid recovery

Cross-study

VBIT-12 increased ceramide and cardiolipin comparably to UAMC3203 in APAP-injured liver.

Supports mitochondrial lipid homeostasis investigation.

Mechanistic convergence at Smpd1/Taz pathway.

Evidence Dimension	Restoration of ceramide and cardiolipin levels in APAP-induced hepatocyte ferroptosis
Target Compound Data	VBIT-12: markedly increased CER and CL levels in APAP-injured mouse liver; upregulated Smpd1 and Taz expression
Comparator Or Baseline	UAMC3203 (ferroptosis inhibitor): similarly increased CER and CL levels in the same model; APAP-injured untreated: decreased CER and CL levels
Quantified Difference	Both VBIT-12 and UAMC3203 produced marked (statistically significant) increases in CER and CL relative to APAP-injured controls; exact fold changes available in source figures
Conditions	APAP overdose mouse model (tail vein injection of VBIT-12 or UAMC3203); targeted metabolomics (CER) and untargeted lipidomics (CL); hepatocyte analysis

Why This Matters

VBIT-12's ability to match a reference ferroptosis inhibitor in restoring mitochondrial-specific lipids positions it as a dual-purpose tool for investigating the intersection of VDAC1 biology and ferroptosis—relevant for drug-induced liver injury, cancer ferroptosis research, and mitochondrial lipid metabolism studies.

• [1] Protecting mitochondria via inhibiting VDAC1 oligomerization alleviates ferroptosis in acetaminophen-induced acute liver injury. Cell Biol Toxicol. 2022;38:505-530. doi:10.1007/s10565-021-09624-x. Results: 'Ceramide and cardiolipin levels were increased via UAMC3203 or VBIT-12 in APAP-induced ferroptosis in hepatocytes.' View Source

VBIT-12 Research and Preclinical Applications

Mitochondrial Permeability & VDAC1 Electrophysiology

For researchers using planar lipid bilayer electrophysiology to characterize VDAC1 channel properties, VBIT-12 is the preferred inhibitor over VBIT-4 because it produces quantitatively greater conductance reduction of bilayer-reconstituted purified VDAC1 . This makes VBIT-12 the compound of choice for studies where complete or near-complete channel blockade is required to assess VDAC1's contribution to mitochondrial outer membrane permeability, metabolite flux, or cytochrome c release mechanisms. The absence of VBIT-4's lipid bilayer-disrupting activity further ensures that observed effects are attributable to VDAC1-specific pharmacology rather than non-specific membrane perturbation .

In Vivo IBD and Colitis Models

For investigators using DSS- or TNBS-induced colitis models in mice, VBIT-12 is supported by direct in vivo evidence showing it suppresses weight loss (32%→10%), diarrhea, rectal bleeding, colon shortening (45%→22%), pro-inflammatory cytokine production, and focal inflammation . Critically, VBIT-12 was demonstrated to be more effective than VBIT-4 in protecting against DSS-induced colon pathology . The compound also inhibited mtDNA release, caspase-1, and NLRP3 inflammasome activation—downstream mediators relevant for translational IBD research . VBIT-12 should be prioritized over VBIT-4 for colitis studies where maximal disease-modifying efficacy is required.

Muscle Function Preservation in ALS Models

In mutant SOD1G93A mouse models of amyotrophic lateral sclerosis, intraperitoneal VBIT-12 administration (every other day, starting at 60 days of age) significantly preserved forelimb and hindlimb grip strength during disease progression compared to DMSO-treated controls . In vitro, VBIT-12 rescued ~25–30% of cell death induced by mutant SOD1 expression in motor-neuron-like NSC-34 cells . While overall survival was not statistically affected, the preservation of muscle endurance—a clinically meaningful functional outcome—positions VBIT-12 as a tool for studying mitochondrial contributions to motor neuron functional decline, particularly where VDAC1 oligomerization is implicated in the disease mechanism .

Ferroptosis & Drug-Induced Liver Injury

For studies investigating ferroptosis mechanisms—particularly in acetaminophen (APAP)-induced hepatotoxicity—VBIT-12 provides a VDAC1-specific approach to restoring mitochondrial lipid homeostasis. VBIT-12 increased ceramide and cardiolipin levels comparably to the reference inhibitor UAMC3203, with both compounds rescuing mitochondrial dysfunction via Smpd1 and Taz pathway upregulation . VBIT-12 also alleviated APAP-induced ferroptosis, reduced 4-HNE protein adducts (a lipid peroxidation marker), and restored mitochondrial membrane potential . This application is distinct from using erastin (which induces ferroptosis via VDAC) or ferrostatin-1 (a radical-trapping antioxidant), as VBIT-12 uniquely addresses ferroptosis from the mitochondrial VDAC1 oligomerization axis .

Application

Selection Property

Validation Focus

VDAC1 electrophysiology studies

Greater conductance reduction vs. VBIT-4

Target-level VDAC1 channel blockade verification

In vivo colitis model research

Reported colon pathology protection endpoint

Disease-model endpoint reproducibility

ALS motor neuron functional studies

Muscle strength preservation in SOD1 model

Functional endpoint monitoring

Ferroptosis & liver injury research

Mitochondrial lipid restoration profile

Lipidomic and ferroptosis endpoint interpretation